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Compound of Interest

6-Benzylaminopurine
Compound Name:
hydrochloride

Cat. No.: B060633

6-Benzylaminopurine Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical
properties of 6-Benzylaminopurine hydrochloride. The information is curated for
researchers, scientists, and professionals involved in drug development and related fields. This
document summarizes key quantitative data in structured tables, outlines detailed experimental
protocols for property determination, and visualizes the associated biological signaling
pathways.

Chemical and Physical Properties

6-Benzylaminopurine (BAP) is a first-generation synthetic cytokinin, a class of plant growth
regulators that promote cell division and have various applications in agriculture and
horticulture.[1][2] The hydrochloride salt of 6-Benzylaminopurine is often used in formulations.

Identification and Structure
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Property Value

Chemical Name N-benzyl-7H-purin-6-amine hydrochloride
Synonyms 6-BAP HCI, Benzyladenine HCI
Molecular Formula C12H12CINs

Molecular Weight 261.71 g/mol

CAS Number 162714-86-5

C1=CC=C(C=C1)CNC2=NC=NC3=C2N=CN3.C
|

Canonical SMILES

Physicochemical Data

A summary of the key physicochemical properties of 6-Benzylaminopurine and its
hydrochloride salt is presented below. It is important to note that some experimental values are
reported for the free base, 6-Benzylaminopurine (CAS 1214-39-7, Molecular Formula:
C12H11Ns, Molecular Weight: 225.25 g/mol ), and are indicated as such.
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6-Benzylaminopurine

6-Benzylaminopurine (Free

Property .
Hydrochloride Base)
Melting Point 284-286 °C 230-233 °C
Insoluble in water (0.44 g/L at
15°C).[1] Soluble in
- ) dimethylformamide (DMF) and
Solubility Soluble in water. ) )
dimethyl sulfoxide (DMSO).[3]
Soluble in acidic and alkaline
solutions.
A predicted pKa (strongest
Not explicitly found. As a acidic) is 9.87, and the
K hydrochloride salt of a basic strongest basic is 5.06.[4] An
a
P compound, the pKa will be in experimental pKa of 9.4 at
the acidic range. 25°C has also been reported.
[5]
) o 0.42 g/ml (unverified source).
Density Not explicitly found. 5]
Appearance White to off-white powder.[1] White to off-white powder.[1]
Stabilit Stable under recommended Stable. Incompatible with
abili
Y storage conditions (2-8°C). strong oxidizing agents.
Storage 2-8°C 2-8°C

Experimental Protocols

The following sections detail the general methodologies for determining the key

physicochemical properties of compounds like 6-Benzylaminopurine hydrochloride.

Melting Point Determination

The melting point of 6-Benzylaminopurine hydrochloride can be determined using the

capillary method.

Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.
Methodology:

o Sample Preparation: The 6-Benzylaminopurine hydrochloride sample is finely ground to a
uniform powder and thoroughly dried.

e Capillary Loading: A small amount of the powdered sample is packed into a thin-walled
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a calibrated thermometer or digital temperature sensor.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower heating rate (e.g., 1-2 °C per
minute) near the expected melting point for an accurate measurement.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the last solid particle disappears are
recorded. This provides the melting range.

o Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.
Impurities tend to depress and broaden the melting range.

Solubility Determination

The solubility of 6-Benzylaminopurine hydrochloride in various solvents can be determined
by attempting to dissolve a known amount of the compound in a specific volume of the solvent.

Workflow for Solubility Testing
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Caption: General Workflow for Solubility Determination.

Methodology:

« Preparation: A precise amount of 6-Benzylaminopurine hydrochloride is weighed into a

vial.
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» Solvent Addition: A known volume of the desired solvent (e.g., water, ethanol, DMSO) is
added.

» Dissolution: The mixture is subjected to mechanical agitation, such as vortexing or
sonication, to facilitate dissolution. Gentle heating may be applied if necessary, but this
should be noted as it can affect solubility.

o Observation: The solution is visually inspected for the presence of undissolved solid
particles.

o Quantification: If the solid dissolves completely, the solubility is recorded as being at least
that concentration. If not, more solvent is added incrementally until complete dissolution is
achieved, or the substance is classified as sparingly soluble or insoluble at the tested
concentrations.

Stability Assessment

Stability testing is crucial to determine the shelf-life and appropriate storage conditions for 6-
Benzylaminopurine hydrochloride. This involves subjecting the compound to various
environmental conditions over time.

Methodology:

o Sample Preparation: Samples of 6-Benzylaminopurine hydrochloride are stored in
appropriate containers that mimic the final packaging.

o Storage Conditions: The samples are stored under controlled conditions of temperature and
humidity. Accelerated stability testing often involves elevated temperatures (e.g., 40°C) and
higher humidity (e.g., 75% RH) to predict long-term stability. Real-time stability studies are
conducted under the recommended storage conditions (e.g., 2-8°C).

o Time Points: Samples are withdrawn at predetermined time intervals (e.g., 0, 3, 6, 12, 24
months).

e Analysis: At each time point, the samples are analyzed for key parameters such as:

o Appearance: Any change in color or physical state.
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o Purity: Assessed by a suitable chromatographic method (e.g., HPLC) to detect and
qguantify any degradation products.

o Assay: Determination of the amount of the active substance remaining.

o Data Evaluation: The data is analyzed to establish the degradation kinetics and to determine
the shelf-life of the product.

Signaling Pathway

6-Benzylaminopurine, as a cytokinin, exerts its biological effects through the cytokinin signaling
pathway, which is a multi-step phosphorelay system.

Cytokinin Signaling Pathway
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Caption: Simplified Cytokinin Signaling Pathway.
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Pathway Description:

e Reception: 6-Benzylaminopurine binds to the extracellular CHASE domain of cytokinin
receptors, such as CRE1 (CYTOKININ RESPONSE 1) and AHKs (ARABIDOPSIS
HISTIDINE KINASES), which are located in the cell membrane.[6][7]

e Phosphorelay Initiation: This binding triggers the autophosphorylation of a conserved
histidine residue within the receptor's kinase domain. The phosphate group is then
transferred to a conserved aspartate residue in the receiver domain of the same receptor.

 Signal Transduction to the Nucleus: The phosphate group is subsequently transferred to a
histidine phosphotransfer protein (AHP).[8] The phosphorylated AHP then translocates from
the cytoplasm to the nucleus.

o Nuclear Response: Inside the nucleus, the AHP transfers the phosphate group to an
aspartate residue on a response regulator (ARR). There are two main types of ARRs
involved:

o Type-B ARRs: Upon phosphorylation, Type-B ARRs act as transcription factors, binding to
the promoters of cytokinin-responsive genes and activating their transcription.[9]

o Type-A ARRs: The expression of Type-A ARR genes is induced by the activation of Type-B
ARRs. Type-A ARRs, in turn, act as negative regulators of the signaling pathway, creating
a feedback loop that attenuates the cytokinin response.[8][9]

This signaling cascade ultimately leads to various cellular responses, including the promotion
of cell division and differentiation, which are characteristic effects of cytokinins like 6-
Benzylaminopurine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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